2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H25N5OS/c1-12-8-9-15(10-13(12)2)20-16(24)11-25-18-22-21-17(23(18)19)14-6-4-3-5-7-14/h8-10,14H,3-7,11,19H2,1-2H3,(H,20,24)
• InChI Key: FCRQESOBLRZSHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3CCCCC3)C
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol
• CAS No.: 585564-12-1

Description

2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C18H25N5OS and its molecular weight is 359.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

Research into compounds structurally related to 2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide focuses significantly on their synthesis and evaluation for various pharmacological properties. For instance, the synthesis of novel triazole derivatives and their evaluation for activities such as antiexudative, which is the process of reducing fluid accumulation in tissues, illustrates the pharmacological interest in such compounds (Chalenko et al., 2019). These studies contribute to the ongoing search for new medications with improved efficacy and reduced side effects.

Structural and Molecular Studies

Investigations into the crystal structure of related compounds, such as N-(4-(3-cyclohexyl-5-methyl-2,4-dioxoimidazolidin-1-ylsulfonyl)phenyl)acetamide, provide insights into the molecular configuration and potential interaction mechanisms with biological targets. Such structural elucidations are crucial for understanding the bioactivity of these compounds and guiding the design of new derivatives with optimized properties (Xiao-Qing Cai et al., 2009).

Antiviral and Virucidal Activities

The antiviral and virucidal activities of triazole derivatives, including 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives, are of particular interest. Such studies assess the potential of these compounds to inhibit viral replication, offering a pathway to developing new antiviral drugs. This research area exemplifies the application of triazole derivatives in addressing viral diseases, showcasing the versatility of these compounds in medicinal chemistry (Wujec et al., 2011).